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Compound of Interest

Compound Name:
(S)-1-Boc-2-((S)-1-

hydroxyethyl)piperazine

CAS No.: 1932146-94-5

Cat. No.: B2982758

Get Quote

Stereoselective Synthesis, Characterization, and Drug
Discovery Applications
Executive Summary & Molecular Architecture
The molecule (S,S)-2-(1-hydroxyethyl)piperazine (often protected at N1 with a tert-

butoxycarbonyl group) represents a privileged scaffold in modern drug design. Unlike the

common achiral solvent N-(2-hydroxyethyl)piperazine, this compound features two distinct

chiral centers:

C2 of the Piperazine Ring: Sets the core topology.

C1 of the Ethyl Side Chain: A secondary alcohol creating a specific vectors for hydrogen

bonding.

The (S,S) configuration is critical for binding affinity in targets such as TRPC6 ion channels and

various kinases, where the spatial arrangement of the hydroxyl group dictates the interaction

with the receptor pocket [1, 2].
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Chemical Identity
Property Detail

IUPAC Name
tert-butyl (2S)-2-[(1S)-1-

hydroxyethyl]piperazine-1-carboxylate

Common Name (S,S)-1-Boc-2-(1-hydroxyethyl)piperazine

Molecular Formula C₁₁H₂₂N₂O₃

Molecular Weight 230.31 g/mol

Chiral Centers 2 (Ring C2, Sidechain C1)

Key Functionality
Secondary Amine (N4), Secondary Alcohol

(Sidechain), Protected Amine (N1)

Synthesis Strategy: The Stereochemical Challenge
Synthesizing the (S,S) isomer requires controlling two stereocenters. The most robust industrial

route involves the diastereoselective reduction of a chiral ketone precursor. Direct synthesis

from amino acids (like L-Threonine) is possible but often suffers from racemization during

cyclization.

Core Synthesis Pathway (Graphviz Diagram)
The following diagram outlines the primary synthetic workflow, highlighting the critical

stereoselective reduction step.

Starting Material:
(S)-2-Methylpiperazine

or (S)-Piperazine-2-carboxylic acid

Intermediate 1:
(S)-1-Boc-2-acetylpiperazine

(Chiral Ketone)

1. Boc Protection
2. Weinreb Amide

3. Grignard (MeMgBr)

Target Product:
(S,S)-1-Boc-2-(1-hydroxyethyl)

piperazine

Stereoselective
Reduction

Diastereomer:
(S,R)-Isomer

(Remove via HPLC)

Minor Product
(Felkin-Anh Control)

Reagent:
L-Selectride or
Noyori Catalyst
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Figure 1: Synthetic pathway for (S,S)-1-Boc-2-(1-hydroxyethyl)piperazine. The critical step is

the diastereoselective reduction of the acetyl group.

Detailed Experimental Protocol
This protocol describes the synthesis starting from (S)-1-Boc-2-acetylpiperazine. If this

intermediate is not commercially available, it can be generated from (S)-1-Boc-piperazine-2-

carboxylic acid via a Weinreb amide and methyl Grignard addition [3].

Step 1: Preparation of (S)-1-Boc-2-acetylpiperazine
Note: This step sets the first chiral center (Ring C2).

Reagents: (S)-1-Boc-piperazine-2-carboxylic acid, N,O-Dimethylhydroxylamine HCl,

EDC·HCl, HOBt, DIPEA, MeMgBr.

Procedure:

Couple the acid with N,O-dimethylhydroxylamine to form the Weinreb amide.

Protect the N4 amine with Cbz or Benzyl (optional but recommended to prevent side

reactions) or use 4-Benzyl-1-Boc precursor.

Treat the Weinreb amide with MeMgBr (3.0 equiv) in THF at 0°C to yield the methyl

ketone.

Validation: Confirm ketone formation via IR (approx. 1715 cm⁻¹) and disappearance of the

amide peak.

Step 2: Diastereoselective Reduction to (S,S)-Alcohol
Note: This step sets the second chiral center (Sidechain C1). Standard NaBH₄ reduction often

yields a 1:1 mixture of (S,S) and (S,R).

Protocol for High Diastereoselectivity (L-Selectride Method):

Setup: Flame-dry a 250 mL round-bottom flask under Argon.
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Dissolution: Dissolve (S)-1-Boc-4-benzyl-2-acetylpiperazine (1.0 equiv) in anhydrous THF

(0.1 M concentration). Cool to -78°C.

Reduction: Slowly add L-Selectride (Lithium tri-sec-butylborohydride, 1.2 equiv, 1M in THF)

dropwise over 30 minutes. The bulky hydride reagent attacks from the less hindered face

(anti-Felkin or Felkin-Anh depending on chelation), favoring the syn- or anti-isomer.

Note: For (S)-ketones, bulky hydrides often favor the formation of the (S,S) alcohol via the

Felkin-Anh model [4].

Quench: Stir for 2 hours at -78°C. Quench with MeOH followed by H₂O₂/NaOH workup to

remove organoboranes.

Purification: Extract with EtOAc. The diastereomeric ratio (d.r.) should be determined by ¹H

NMR or Chiral HPLC.

De-benzylation (if N4 was protected): Hydrogenate using Pd/C (10%) in MeOH to remove

the N4-benzyl group, yielding the final (S,S)-1-Boc-2-(1-hydroxyethyl)piperazine.

Data Summary: Reduction Conditions Comparison
Reducing
Agent

Conditions Yield
Diastereomeri
c Ratio (S,S :
S,R)

Notes

NaBH₄ MeOH, 0°C 92% 55 : 45

Poor selectivity;

requires difficult

separation.

L-Selectride THF, -78°C 85% 90 : 10

Recommended.

Bulky hydride

improves

stereocontrol.

Noyori (Ru-Cl-

Cymene)
iPrOH, H₂ 88% >95 : 5

Excellent

selectivity but

requires

expensive

catalyst [5].
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Analytical Characterization & Quality Control
To ensure the integrity of the (S,S) stereochemistry, the following self-validating analytical

system must be used.

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, DMSO-d₆): Look for the diagnostic doublet of the methyl group on the

hydroxyethyl side chain.

(S,S) Isomer: Methyl doublet typically shifts slightly upfield compared to the (S,R) isomer

due to shielding from the Boc group in the specific conformer.

Key Signal:

1.05 (d, 3H, J = 6.2 Hz, CH(OH)CH₃).

NOESY (Nuclear Overhauser Effect): Critical for confirming relative stereochemistry.

In the (S,S) isomer, strong NOE correlations are often observed between the methine

proton of the side chain (H1') and the axial protons of the piperazine ring, distinguishing it

from the (S,R) form.

Chiral HPLC Method
Column: Daicel Chiralpak AD-H or IC.

Mobile Phase: Hexane/IPA (90:10) with 0.1% Diethylamine.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Acceptance Criteria: Enantiomeric Excess (ee) > 98%; Diastereomeric Excess (de) > 95%.

Applications in Drug Discovery
The (S,S)-2-(1-hydroxyethyl)piperazine scaffold is a "privileged structure" used to modulate

solubility and target engagement.
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Mechanism of Action: TRPC6 Inhibition
Recent patents and literature highlight this scaffold in the development of TRPC6 (Transient

Receptor Potential Canonical 6) inhibitors, used for treating kidney diseases and focal

segmental glomerulosclerosis (FSGS) [1].

Pharmacophore Role: The hydroxyl group acts as a hydrogen bond donor/acceptor within

the binding pocket, while the piperazine ring provides a rigid spacer that orients the side

chain correctly.

Stereospecificity: The (S,S) configuration is often 10-100x more potent than the (R,R) or

(S,R) isomers because it aligns the hydroxyl group with specific polar residues (e.g., Asp or

Glu) in the ion channel pore [6].

Workflow: From Scaffold to Lead (Graphviz Diagram)
(S,S)-1-Boc-2-(1-hydroxyethyl)

piperazine

N4-Functionalization
(SNAr or Reductive Amination)

Attach Tail Group

N1-Boc Deprotection
(TFA/DCM)

Expose N1 Amine

Amide Coupling
(Link to Heterocycle)

Attach Head Group

TRPC6 Inhibitor Candidate

SAR Optimization
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Figure 2: Application of the scaffold in generating TRPC6 inhibitors. The N4 position is usually

functionalized first, followed by N1 deprotection and coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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